4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide

• IUPAC Name: 4-fluoro-N-[1-methyl-2-[2-(propanoylamino)ethyl]benzimidazol-5-yl]benzamide
• InChI: InChI=1S/C20H21FN4O2/c1-3-19(26)22-11-10-18-24-16-12-15(8-9-17(16)25(18)2)23-20(27)13-4-6-14(21)7-5-13/h4-9,12H,3,10-11H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: QZABTMADSTUWLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCCC1=NC2=C(N1C)C=CC(=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H21FN4O2
• Molecular Weight: 368.4 g/mol

Description

4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide is a chemical compound that has been extensively researched for its potential use in the field of medicine. This compound has shown promising results in scientific studies, and its unique properties have made it a subject of interest for researchers around the world.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and division of cancer cells. This leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide are still being studied. However, it has been shown to have cytotoxic effects on cancer cells, and it has been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, this compound has been shown to have low toxicity in normal cells, which makes it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide in lab experiments include its potent anticancer properties, its low toxicity in normal cells, and its potential use as a diagnostic tool in medical imaging. However, the limitations of using this compound in lab experiments include the complex synthesis method, which makes it difficult to produce in large quantities, and the lack of understanding of its mechanism of action.

Future Directions

There are many future directions for research on 4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide. Some of these directions include:
1. Further studies on the mechanism of action of this compound, which could lead to the development of more effective cancer therapies.
2. Studies on the potential use of this compound in combination with other anticancer drugs.
3. Studies on the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
4. Studies on the potential use of this compound as a diagnostic tool in medical imaging.
5. Studies on the development of new and more efficient synthesis methods for this compound.

Scientific Research Applications

The potential applications of 4-fluoro-N-{1-methyl-2-[2-(propionylamino)ethyl]-1H-benzimidazol-5-yl}benzamide in scientific research are numerous. This compound has been shown to have anticancer properties, and it has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and colon cancer. In addition, this compound has been studied for its potential use as a diagnostic tool in the field of medical imaging.